(4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone

• Molecular Formula: C7H13F2NOS
• Molecular Weight: 197.25 g/mol
• IUPAC Name: (4,4-difluorocyclohexyl)-imino-methyl-oxo-λ6-sulfane
• InChI: InChI=1S/C7H13F2NOS/c1-12(10,11)6-2-4-7(8,9)5-3-6/h6,10H,2-5H2,1H3
• InChI Key: WOZXHMBDDGLAMJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=N)(=O)C1CCC(CC1)(F)F

Description

(4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone is a sulfoximine derivative characterized by a cyclohexyl ring substituted with two fluorine atoms at the 4-position, an imino group, and a methyl-sulfanone moiety. Sulfoximines are sulfur-containing compounds with a tetrahedral geometry at the sulfur atom, often explored for their stability, bioactivity, and utility in medicinal chemistry. The 4,4-difluorocyclohexyl group enhances lipophilicity and metabolic stability due to fluorine’s electronegativity and resistance to enzymatic degradation .

Preparation Methods

The synthesis of (4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone involves several steps. One common synthetic route includes the reaction of 4,4-difluorocyclohexanone with an appropriate amine to form the imine intermediate. This intermediate is then reacted with a sulfur-containing reagent under controlled conditions to yield the final product . Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to enhance yield and purity .

Chemical Reactions Analysis

(4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles such as halides or alkoxides.

Scientific Research Applications

(4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone is used in diverse scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in drug discovery and development.

Industry: It is used in the development of new materials and catalysts for industrial processes.

Mechanism of Action

The mechanism of action of (4,4-Difluorocyclohexyl)(imino)methyl-lambda6-sulfanone involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Effects

The table below highlights key structural differences among sulfoximine derivatives:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Notable Features
(4,4-Difluorocyclohexyl)(imino)methyl-λ⁶-sulfanone	4,4-difluorocyclohexyl, methyl	C₇H₁₂F₂N₂OS	222.25 (calc.)	High lipophilicity; metabolic stability
Imino(methyl)(4-methylphenyl)-λ⁶-sulfanone	4-methylphenyl, methyl	C₈H₁₁NOS	177.24	Aromatic ring enhances π-π interactions
Cyclohexyl(ethyl)imino-λ⁶-sulfanone	Cyclohexyl, ethyl	C₈H₁₇NOS	175.29	Aliphatic chain increases flexibility
(2-Hydroxyethyl)(imino)methyl-λ⁶-sulfanone	2-hydroxyethyl, methyl	C₃H₉NO₂S	123.17	Hydroxyl group improves hydrophilicity
Imino(4-methoxyphenyl)(methyl)-λ⁶-sulfanone	4-methoxyphenyl, methyl	C₈H₁₁NO₂S	185.24	Methoxy group enhances electron donation

Key Observations :

• Fluorine vs.
• Cyclohexyl vs. Aromatic Rings : Cyclohexyl derivatives (e.g., ) exhibit lower molecular weights but higher predicted boiling points (253.3°C) compared to aromatic analogs like 4-methylphenyl (177.24 g/mol), suggesting stronger van der Waals interactions in aliphatic systems .

Physical and Chemical Properties

Boiling Points and Density

• Cyclohexyl(ethyl)imino-λ⁶-sulfanone (): Predicted boiling point 253.3°C; density 1.15 g/cm³.
• (2-Hydroxyethyl)(imino)methyl-λ⁶-sulfanone (): Smaller molecular size (123.17 g/mol) likely reduces boiling point compared to bulkier analogs.
• Target Compound : Expected higher boiling point than hydroxyethyl derivatives due to increased molecular weight and fluorine’s polarity, though direct data is unavailable.

Solubility and Reactivity

• The hydroxyethyl group in improves water solubility, whereas the difluorocyclohexyl group in the target compound enhances lipid solubility, making it more suitable for membrane penetration .
• Methoxyphenyl derivatives () exhibit moderate solubility in organic solvents due to the methoxy group’s electron-donating nature, which may reduce electrophilic reactivity compared to fluorine-containing analogs .